Cas no 55004-77-8 (4-Hydroxy-6,7-dimethylcoumarin)

4-Hydroxy-6,7-dimethylcoumarin is a substituted coumarin derivative characterized by hydroxyl and methyl functional groups at the 4-, 6-, and 7-positions. This compound exhibits notable photophysical properties, making it useful in applications such as fluorescent probes and organic light-emitting materials. Its structural features contribute to enhanced stability and tunable emission characteristics. Additionally, the presence of the hydroxyl group allows for further functionalization, enabling its use as an intermediate in synthetic chemistry. The methyl substitutions at the 6- and 7-positions influence electronic effects, potentially improving solubility and reactivity in various solvents. This compound is of interest in pharmaceutical and materials science research due to its versatile scaffold.
4-Hydroxy-6,7-dimethylcoumarin structure
55004-77-8 structure
Product Name:4-Hydroxy-6,7-dimethylcoumarin
CAS No:55004-77-8
MF:C11H10O3
MW:190.195303440094
MDL:MFCD01457307
CID:366433
PubChem ID:54682088
Update Time:2025-10-29

4-Hydroxy-6,7-dimethylcoumarin Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-hydroxy-6,7-dimethyl-
    • 4-HYDROXY-6 7-DIMETHYLCOUMARIN 98
    • 4-HYDROXY-6,7-DIMETHYLCOUMARIN
    • 4-hydroxy-6,7-dimethyl-2H-chromen-2-one
    • 4-hydroxy-6,7-dimethyl-chromen-2-one
    • 4-hydroxy-6,7-dimethyl-coumarin
    • 6,7-dimethyl-4-hydroxy-2-oxo-2H-1-benzopyran
    • 6,7-dimethyl-4-hydroxycoumarin
    • InChI=1/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H
    • 4-Oxy-6,7-dimethylcumarin
    • 4-Hydroxy-6 7-dimethylcoumarin 98
    • 55004-77-8
    • A830442
    • 314041-52-6
    • BS-28593
    • 4-hydroxy-6,7-dimethylchromen-2-one
    • (1H-Benzimidazol-2-yl)-piperidin-4-yl-amine2HBr
    • 4-Hydroxy-6,7-dimethylcoumarin, 98%
    • FT-0653500
    • 4-HYDROXY-67-DIMETHYLCOUMARIN98
    • CCG-256358
    • CHEMBL3956994
    • MFCD01457307
    • AKOS006281198
    • 6,7-Dimethyl-4-hydroxycoumarin hydrate
    • SCHEMBL2761996
    • 2H-1-Benzopyran-2-one, 4-hydroxy-6,7-dimethyl-
    • G85077
    • DB-295357
    • AS-871/43474850
    • 4-Hydroxy-6,7-dimethylcoumarin
    • MDL： MFCD01457307
    • Inchi： 1S/C11H10O3/c1-6-3-8-9(12)5-11(13)14-10(8)4-7(6)2/h3-5,12H,1-2H3
    • InChI Key： AYHZQBMBPNZPEY-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C2C=C(C)C(C)=CC1=2)O)=O

Computed Properties

  • Exact Mass: 190.06300
  • Monoisotopic Mass: 190.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 14
  • XLogP3: 2
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.315
  • Melting Point: 248-251 °C(lit.)
  • Boiling Point: 378.1 °C at 760 mmHg
  • Flash Point: 170.7 °C
  • PSA: 50.44000
  • LogP: 2.11540
  • Solubility: Not available

4-Hydroxy-6,7-dimethylcoumarin Security Information

  • Hazardous Material transportation number：PG3
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4-Hydroxy-6,7-dimethylcoumarin Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Hydroxy-6,7-dimethylcoumarin Pricemore >>

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4-Hydroxy-6,7-dimethylcoumarin Suppliers

Amadis Chemical Company Limited
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(CAS:55004-77-8)4-Hydroxy-6,7-dimethylcoumarin
Order Number:A830442
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:17
Price ($):252.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:55004-77-8)4-Hydroxy-6,7-dimethylcoumarin
A830442
Purity:99%
Quantity:5g
Price ($):252.0
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